Cas no 1260898-67-6 (2-(Pyridin-2-yl)pentan-1-amine)

• Product Name: 2-(Pyridin-2-yl)pentan-1-amine
• CAS No: 1260898-67-6
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5045586
• Update Time: 2025-05-23

2-(Pyridin-2-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-2-yl)pentan-1-amine
• 2-pyridin-2-ylpentan-1-amine
• 2-(Pyridin-2-yl)pentan-1-amine

• Inchi： 1S/C10H16N2/c1-2-5-9(8-11)10-6-3-4-7-12-10/h3-4,6-7,9H,2,5,8,11H2,1H3
• InChI Key： GAVYKZXGZQGZPL-UHFFFAOYSA-N
• SMILES： NCC(C1C=CC=CN=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 114
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 250.9±15.0 °C at 760 mmHg

2-(Pyridin-2-yl)pentan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(Pyridin-2-yl)pentan-1-amine

Introduction to 2-(Pyridin-2-yl)pentan-1-amine (CAS No. 1260898-67-6)

2-(Pyridin-2-yl)pentan-1-amine, also known by its CAS number 1260898-67-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with a pentylamine chain, making it a valuable candidate for various applications, including drug discovery and chemical synthesis.

The chemical structure of 2-(Pyridin-2-yl)pentan-1-amine is particularly noteworthy due to its potential for forming stable complexes with metal ions and its ability to interact with biological targets. The pyridine moiety, a common heterocyclic aromatic ring, imparts significant electronic and steric properties to the molecule, while the pentylamine chain provides flexibility and hydrophobicity. These features collectively contribute to the compound's diverse reactivity and biological activity.

Recent studies have highlighted the potential of 2-(Pyridin-2-yl)pentan-1-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses in diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(Pyridin-2-yl)pentan-1-amine has also been explored for its potential as an antimicrobial agent. A study conducted by a team of researchers at the University of California demonstrated that this compound effectively inhibits the growth of several pathogenic bacteria, including Staphylococcus aureus and Escherichia coli. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

The pharmacological profile of 2-(Pyridin-2-yl)pentan-1-amine has also been investigated in preclinical studies. Animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent. Moreover, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the realm of chemical synthesis, 2-(Pyridin-2-yl)pentan-1-amine serves as a valuable building block for the preparation of more complex molecules. Its reactivity with various functional groups allows for the synthesis of derivatives with tailored properties. For example, it can be used in coupling reactions to introduce additional functional groups or to form larger molecular frameworks. This versatility makes it an attractive starting material for synthetic chemists working on the development of new pharmaceuticals and materials.

The environmental impact of 2-(Pyridin-2-yl)pentan-1-amine is another area of interest. Research has focused on understanding its biodegradability and potential environmental fate. Studies have shown that under certain conditions, this compound can be biodegraded by microorganisms present in soil and water systems. However, further investigation is needed to fully assess its environmental impact and ensure sustainable use in industrial applications.

In conclusion, 2-(Pyridin-2-yl)pentan-1-amine (CAS No. 1260898-67-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for drug discovery and chemical synthesis. Ongoing research continues to uncover new insights into its biological activity and environmental behavior, further solidifying its importance in the scientific community.